Cas no 1212064-03-3 (trans-1-tert-butoxycarbonyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid)

• Product Name: trans-1-tert-butoxycarbonyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• CAS No: 1212064-03-3
• MF: C₁₁H₁₆F₃NO₄
• MW: 283.244254112244
• MDL: MFCD09910397
• CID: 3159568
• PubChem ID: 54593281
• Update Time: 2025-10-31

trans-1-tert-butoxycarbonyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• TRANS (+/-) [4-(TRIFLUOROMETHYL)PYRROLIDINE]-1,3-DICARBOXYLIC ACID 1-TERT-B UTYL ESTER
• trans-1-tert-butoxycarbonyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• TRANS (+/-) [4-(TRIFLUOROMETHYL)PYRROLIDINE]-1,3-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER
• trans-1-[(tert-Butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• CS-0047371
• (3S,4S)-1-(TERT-BUTOXYCARBONYL)-4-(TRIFLUOROMETHYL)PYRROLIDINE-3-CARBOXYLIC ACID
• 1212064-03-3
• 1808850-39-6
• SCHEMBL14802009
• trans-1-(tert-Butoxycarbonyl)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• AR1334
• (3S,4S)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• AS-45092
• EN300-210311
• (3S,4S)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylicacid
• (3S,4S)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• C93530
• AKOS016344392
• MFCD09910397
• (3S,4S)-1-t-Butoxycarbonyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• MFCD30803078

• MDL： MFCD09910397
• Inchi： 1S/C11H16F3NO4/c1-10(2,3)19-9(18)15-4-6(8(16)17)7(5-15)11(12,13)14/h6-7H,4-5H2,1-3H3,(H,16,17)/t6-,7-/m1/s1
• InChI Key： DIFRWCMZFYQBQP-RNFRBKRXSA-N
• SMILES： FC([C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1C(=O)O)(F)F

Computed Properties

• Exact Mass: 283.10314248g/mol
• Monoisotopic Mass: 283.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.3±0.1 g/cm3
• Boiling Point: 335.5±42.0 °C at 760 mmHg
• Flash Point: 156.7±27.9 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

trans-1-tert-butoxycarbonyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Additional information on trans-1-tert-butoxycarbonyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid

Recent Advances in the Synthesis and Applications of trans-1-tert-butoxycarbonyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS: 1212064-03-3)

The compound trans-1-tert-butoxycarbonyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS: 1212064-03-3) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research briefing provides an overview of the latest advancements in the synthesis, characterization, and applications of this compound, with a focus on its role as a key intermediate in the development of novel therapeutics.

Recent studies have highlighted the importance of this compound as a versatile building block for the synthesis of biologically active molecules. The presence of both the tert-butoxycarbonyl (Boc) protecting group and the trifluoromethyl (CF3) moiety in the pyrrolidine ring imparts unique chemical properties, making it an attractive scaffold for the design of protease inhibitors, receptor modulators, and other pharmacologically relevant compounds. Researchers have developed optimized synthetic routes to produce this compound with high yield and purity, enabling its widespread use in medicinal chemistry programs.

In a recent publication in the Journal of Medicinal Chemistry, a team of researchers demonstrated the utility of trans-1-tert-butoxycarbonyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid in the synthesis of potent and selective inhibitors of a specific enzyme target implicated in inflammatory diseases. The study showcased the compound's ability to serve as a critical intermediate in the construction of complex molecular architectures with improved pharmacokinetic properties. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structure and purity of the synthesized derivatives.

Another significant development involves the application of this compound in the field of peptide mimetics. A study published in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of the pyrrolidine scaffold into peptide backbones, resulting in enhanced metabolic stability and target binding affinity. The trifluoromethyl group was found to play a crucial role in modulating the lipophilicity and membrane permeability of the resulting compounds, addressing a common challenge in peptide-based drug development.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and sustainable methods for producing trans-1-tert-butoxycarbonyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid. A green chemistry approach utilizing catalytic asymmetric synthesis was reported in Organic Process Research & Development, offering improved atom economy and reduced environmental impact compared to traditional methods. This innovation is particularly relevant given the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Looking ahead, the unique structural features of this compound continue to inspire new research directions. Current investigations are exploring its potential in the development of covalent inhibitors, where the pyrrolidine scaffold serves as a warhead carrier, and in the design of novel imaging agents for diagnostic applications. The compound's versatility and the growing body of research supporting its utility suggest that it will remain an important tool in medicinal chemistry for years to come.